Cas no 689251-58-9 (Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-)
689251-58-9 structure
Product Name:Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-
CAS No:689251-58-9
MF:C12H15N3O
MW:217.267002344131
CID:1735775
Update Time:2024-11-27
Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-
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- Inchi: 1S/C12H15N3O/c1-2-3-11-14-15-12(16-11)8-9-4-6-10(13)7-5-9/h4-7H,2-3,8,13H2,1H3
- InChI Key: AXZNECXEYQZYSG-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(CC2=NN=C(CCC)O2)C=C1
Computed Properties
- Exact Mass: 217.12165
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Boiling Point: 403.5±47.0 °C(Predicted)
- PSA: 64.94
- pka: 4.34±0.10(Predicted)
Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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